molecular formula C31H47NO18 B1211617 5-Aptgh CAS No. 130469-09-9

5-Aptgh

Cat. No. B1211617
CAS RN: 130469-09-9
M. Wt: 721.7 g/mol
InChI Key: GCVZZDQOXKDSMG-CKQLFCAESA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Aptgh, also known as 5-Aptgh, is a useful research compound. Its molecular formula is C31H47NO18 and its molecular weight is 721.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Aptgh suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Aptgh including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

130469-09-9

Product Name

5-Aptgh

Molecular Formula

C31H47NO18

Molecular Weight

721.7 g/mol

IUPAC Name

[(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-[[(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-(5-aminopentoxy)oxan-2-yl]methoxy]oxan-2-yl]methyl acetate

InChI

InChI=1S/C31H47NO18/c1-15(33)41-13-22-24(43-16(2)34)27(46-19(5)37)29(48-21(7)39)31(50-22)42-14-23-25(44-17(3)35)26(45-18(4)36)28(47-20(6)38)30(49-23)40-12-10-8-9-11-32/h22-31H,8-14,32H2,1-7H3/t22-,23-,24-,25-,26+,27+,28-,29-,30+,31-/m1/s1

InChI Key

GCVZZDQOXKDSMG-CKQLFCAESA-N

Isomeric SMILES

CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@H](O2)OCCCCCN)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C

SMILES

CC(=O)OCC1C(C(C(C(O1)OCC2C(C(C(C(O2)OCCCCCN)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C

Canonical SMILES

CC(=O)OCC1C(C(C(C(O1)OCC2C(C(C(C(O2)OCCCCCN)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C

synonyms

5-aminopentyl-2,3,4,2',3',4',6'-hepta-O-acetylgentiobioside
5-APTGH

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.